N1-(3-chloro-4-methylphenyl)-N2-((2,5-dimethylfuran-3-yl)methyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-methylphenyl)-N-[(2,5-dimethylfuran-3-yl)methyl]oxamide
• InChI: InChI=1S/C16H17ClN2O3/c1-9-4-5-13(7-14(9)17)19-16(21)15(20)18-8-12-6-10(2)22-11(12)3/h4-7H,8H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key: MJPJUWXWSOXNGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2=C(OC(=C2)C)C)Cl
• Molecular Formula: C16H17ClN2O3
• Molecular Weight: 320.77 g/mol

Description

N1-(3-chloro-4-methylphenyl)-N2-((2,5-dimethylfuran-3-yl)methyl)oxalamide, also known as CDX-085, is a synthetic compound that has attracted significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Novel Synthetic Approaches and Chemical Reactions

A Novel Acid-Catalyzed Rearrangement for Synthesis of Oxalamides A study by Mamedov et al. (2016) introduced a novel one-pot synthetic approach that utilizes 3-(2-nitroaryl)oxirane-2-carboxamides for the synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides through Meinwald rearrangement and a new rearrangement sequence. This method offers a high-yield, operationally simple pathway to both anthranilic acid derivatives and oxalamides, showcasing a practical application in the synthesis of complex organic molecules (Mamedov et al., 2016).

Copper-Catalyzed Coupling Reactions De et al. (2017) developed a copper-catalyzed Goldberg amidation process that effectively couples (hetero)aryl chlorides with aromatic and aliphatic primary amides. This study not only expands the scope of functionalized (hetero)aryl chlorides in amidation reactions but also highlights the potential of N,N'-bis(thiophen-2-ylmethyl)oxalamide as a catalyst system in facilitating these transformations, thus underscoring the versatility of oxalamide derivatives in catalysis (De et al., 2017).

Synthesis of Heterocyclic Compounds

Synthesis of Novel Pyrazole, Pyridine, and Pyrimidine Derivatives Fadda et al. (2012) utilized enaminonitriles, specifically a derivative related to the pyrazole scaffold, as key intermediates for synthesizing a variety of heterocyclic compounds, including pyrazole, pyridine, and pyrimidine derivatives. This research highlights the role of enaminonitriles in heterocyclic synthesis, demonstrating the broad applicability of these compounds in creating pharmacologically relevant structures (Fadda et al., 2012).